Cas no 1804054-77-0 (2-Chloro-7-iodo-1H-benzimidazole)

• Product Name: 2-Chloro-7-iodo-1H-benzimidazole
• CAS No: 1804054-77-0
• MF: C₇H₄ClIN₂
• MW: 278.47753238678
• CID: 4826214
• Update Time: 2025-05-25

2-Chloro-7-iodo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-7-iodo-1H-benzimidazole
• 2-Chloro-4-iodo-1H-benzo[d]imidazole
• 2-Chloro-7-iodo-1H-benzo[d]imidazole

• Inchi： 1S/C7H4ClIN2/c8-7-10-5-3-1-2-4(9)6(5)11-7/h1-3H,(H,10,11)
• InChI Key： IQTGOPBCTSWCMU-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C1N=C(N2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 3.1
• Topological Polar Surface Area: 28.7

Additional information on 2-Chloro-7-iodo-1H-benzimidazole

2-Chloro-7-Iodo-1H-Benzimidazole: A Comprehensive Overview

The compound with CAS No. 1804054-77-0, known as 2-Chloro-7-Iodo-1H-Benzimidazole, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the benzimidazole family, which is a class of organic compounds characterized by a benzene ring fused with an imidazole ring. The presence of chlorine and iodine substituents at specific positions on the benzimidazole framework imparts unique chemical and physical properties to this compound.

Benzimidazoles are widely studied due to their versatile applications in drug design, catalysis, and optoelectronic materials. The 2-Chloro-7-Iodo-1H-Benzimidazole derivative, in particular, has been explored for its potential in medicinal chemistry. Recent studies have highlighted its role as a scaffold for developing anti-cancer agents. For instance, researchers have investigated its ability to inhibit specific enzymes involved in cancer cell proliferation, such as tyrosine kinases and histone deacetylases. These findings underscore the importance of this compound in drug discovery efforts targeting complex diseases like cancer.

In addition to its pharmacological applications, 2-Chloro-7-Iodo-1H-Benzimidazole has also been examined for its electronic properties. The substitution pattern of chlorine and iodine atoms on the benzimidazole ring influences its conjugation and electron distribution, making it a promising candidate for use in organic electronics. Recent research has demonstrated its potential as a building block for designing advanced materials with tailored electronic characteristics, such as semiconductors and light-emitting diodes (LEDs). These applications highlight the compound's versatility across multiple scientific disciplines.

The synthesis of 2-Chloro-7-Iodo-1H-Benzimidazole typically involves multi-step organic reactions, often utilizing iodination and chlorination techniques. Researchers have optimized these processes to achieve high yields and purity levels, ensuring the compound's suitability for both academic and industrial applications. The stability of this compound under various conditions has also been a focal point of recent studies, with findings indicating that it maintains structural integrity under moderate thermal and chemical stress.

From an analytical standpoint, 2-Chloro-7-Iodo-1H-Benzimidazole has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses provide critical insights into its molecular structure and reactivity, further aiding in its application across diverse fields. Moreover, computational chemistry methods have been employed to predict its electronic properties and reactivity patterns, offering a deeper understanding of its behavior in different chemical environments.

In conclusion, 2-Chloro-7-Iodo-1H-Benzimidazole stands out as a valuable compound with multifaceted applications in modern science. Its role in drug discovery, material science, and electronic applications positions it as a key molecule for future innovations. As research continues to uncover new facets of this compound's potential, it is likely to play an increasingly significant role in advancing scientific knowledge and technological advancements.